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Compound of Interest

Compound Name: POLYQUATERNIUM-30

Cat. No.: B1176710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of Polyquaternium-30, a cationic

polymer with significant applications in cosmetics and potential in pharmaceutical formulations.

The document details the polymer's chemical structure, the critical role of charge density in its

functionality, and established experimental protocols for its quantitative analysis. Furthermore,

it explores the potential applications of Polyquaternium-30 in drug delivery systems, drawing

parallels with related cationic polymers.

Introduction to Polyquaternium-30
Polyquaternium-30 is a complex cationic copolymer designated under the International

Nomenclature for Cosmetic Ingredients (INCI) system.[1][2] It is a polymeric quaternary

ammonium salt, meaning it possesses a positive charge along its backbone, which is

independent of the solution's pH.[3] This inherent positive charge is fundamental to its primary

functions as an antistatic agent and film former in various cosmetic and personal care products.

[1][2][4] The cationic nature allows it to interact with negatively charged surfaces, such as skin

and hair, providing conditioning and smoothing effects.

Chemical Structure and Synthesis
Polyquaternium-30 is synthesized through the copolymerization of two key monomers:
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Ethanaminium, N-(carboxymethyl)-N,N-dimethyl-2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-,

inner salt: This monomer provides the cationic character to the polymer due to its quaternary

ammonium group.

Methyl 2-methyl-2-propenoate (Methyl methacrylate): This monomer contributes to the

overall polymer backbone and influences properties like hydrophobicity and film-forming

capabilities.[4]

The ratio of these monomers during synthesis is a critical factor that dictates the final charge

density and, consequently, the performance of the polymer. A higher proportion of the cationic

monomer will result in a higher charge density. The synthesis is typically a free-radical

polymerization process.[5][6]
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Caption: Relationship between monomers, synthesis, and the resulting charge density of

Polyquaternium-30.

Charge Density: A Critical Parameter
The charge density of a polyelectrolyte is defined as the amount of charge per unit mass,

typically expressed in milliequivalents per gram (meq/g). This parameter is paramount as it

governs the electrostatic interactions of Polyquaternium-30 with other molecules and

surfaces. A higher charge density generally leads to stronger binding to anionic substrates.

While specific charge density values for Polyquaternium-30 are not readily available in public
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literature, values for other polyquaternium compounds, such as Polyquaternium-11 (0.8 meq/g)

and high charge density Polyquaternium-67 (above 1.45 meq/g), provide a comparative

context.[7][8]

Table 1: Comparison of Charge Densities for Various Cationic Polymers

Polymer Charge Density (meq/g) Reference

Polyquaternium-11 0.8 [8]

High Charge Density

Polyquaternium-67
> 1.45 [7]

Experimental Protocols for Charge Density
Determination
The quantitative determination of the charge density of Polyquaternium-30 is crucial for quality

control and formulation development. Several established methods can be employed for this

purpose.

Colloid Titration
This is a widely used method for determining the charge density of polyelectrolytes. The

principle involves the stoichiometric neutralization of the cationic charge of Polyquaternium-30
with a standard anionic polymer solution.

Experimental Protocol:

Reagents and Materials:

Polyquaternium-30 solution of known concentration.

Standard anionic titrant solution: Potassium polyvinyl sulfate (PVSK) of a known normality

(e.g., N/400).

Indicator: Toluidine Blue O (TBO) solution.

pH meter, burette, stirrer, and beakers.
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Deionized water.

Procedure: a. Accurately weigh a sample of Polyquaternium-30 and dissolve it in a known

volume of deionized water. b. Adjust the pH of the solution to a suitable range (typically

acidic for cationic polymers). c. Add a few drops of the Toluidine Blue O indicator. The

solution will turn blue. d. Titrate the Polyquaternium-30 solution with the standard PVSK

solution while stirring continuously. e. The endpoint is reached when the color of the solution

changes from blue to a distinct purple or pink, indicating that all the cationic charges have

been neutralized by the PVSK. f. Record the volume of PVSK solution used.

Calculation: The charge density (CD) in meq/g can be calculated using the following formula:

CD (meq/g) = (V * N) / W

Where:

V = Volume of PVSK solution used at the endpoint (L)

N = Normality of the PVSK solution (meq/L)

W = Weight of the Polyquaternium-30 sample (g)
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Caption: Experimental workflow for colloid titration.
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Conductometric Titration
This method relies on monitoring the change in electrical conductivity of the Polyquaternium-
30 solution as it is titrated with a standard anionic solution.

Experimental Protocol:

Reagents and Materials:

Polyquaternium-30 solution.

Standard anionic titrant solution (e.g., Sodium dodecyl sulfate - SDS).

Conductivity meter and probe.

Burette, stirrer, and beaker.

Deionized water.

Procedure: a. Place a known volume of the Polyquaternium-30 solution in a beaker. b.

Immerse the conductivity probe and begin stirring. c. Record the initial conductivity of the

solution. d. Add the SDS titrant in small, known increments, recording the conductivity after

each addition. e. Continue the titration well past the equivalence point.

Data Analysis: a. Plot the measured conductivity as a function of the volume of titrant added.

b. The plot will typically show two linear regions with different slopes. c. The intersection of

these two lines corresponds to the equivalence point of the titration. d. The charge density

can then be calculated based on the volume of titrant at the equivalence point and the

concentration of the titrant and the polymer sample.

Fluorimetric Analysis
This is a more specialized technique that can be used for certain types of cationic polymers.

For a polymer like Polyquaternium-30, which contains ester linkages, a method involving

hydrolysis and subsequent fluorescence measurement could be adapted.

Experimental Protocol (Hypothetical Adaptation):
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Principle: The method would involve the basic hydrolysis of the ester linkage in the cationic

monomer unit of Polyquaternium-30, releasing a specific charged molecule. This molecule

could then be quantified using a fluorimetric assay, potentially involving an enzymatic

reaction that produces a fluorescent product.

Procedure: a. Hydrolysis: Treat a known amount of Polyquaternium-30 with a strong base

(e.g., NaOH) under controlled temperature and time to hydrolyze the ester bonds. b.

Neutralization: Neutralize the solution to an appropriate pH for the subsequent enzymatic

reaction. c. Enzymatic Reaction: Introduce a specific enzyme that reacts with the released

charged molecule to produce a fluorescent compound. d. Fluorimetric Measurement:

Measure the fluorescence intensity of the solution using a fluorometer at the appropriate

excitation and emission wavelengths. e. Calibration: Create a calibration curve using known

concentrations of the released charged molecule to quantify its concentration in the

hydrolyzed sample. f. Calculation: From the concentration of the released molecule, the

charge density of the original polymer can be calculated.

Applications in Drug Delivery
The cationic nature and film-forming properties of Polyquaternium-30 suggest its potential as

an excipient in various drug delivery systems. While specific research on Polyquaternium-30
in this area is limited, the well-documented applications of other cationic methacrylic

copolymers provide a strong basis for its potential uses.[9][10][11][12]

Nanoparticle Drug Carriers
Cationic polymers are widely used to form nanoparticles for drug delivery. The positive charge

of the polymer can be used to:

Encapsulate Anionic Drugs: Formulate polyelectrolyte complexes with negatively charged

drug molecules, protecting them from degradation and controlling their release.

Surface Modification of Nanoparticles: Coat negatively charged nanoparticles (e.g., lipid or

PLGA nanoparticles) to impart a positive surface charge. This can enhance their interaction

with negatively charged cell membranes, potentially improving cellular uptake.
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Caption: Signaling pathway for nanoparticle formation and cellular interaction.

Gene Delivery (Non-viral Vector)
The positive charge of cationic polymers is crucial for their use as non-viral vectors for gene

delivery. They can form complexes with negatively charged nucleic acids (DNA, siRNA),

protecting them from enzymatic degradation and facilitating their entry into cells. The charge

density of the polymer is a critical factor influencing the efficiency and toxicity of the gene

delivery system.

Mucoadhesive Formulations
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The cationic charge of Polyquaternium-30 can promote adhesion to mucosal surfaces, which

are generally negatively charged. This mucoadhesive property could be exploited to prolong

the residence time of drug formulations at sites of action, such as in the oral cavity, nasal

passages, or gastrointestinal tract, thereby improving drug absorption.

Conclusion
Polyquaternium-30 is a versatile cationic copolymer with well-established roles in the

cosmetics industry. Its key functional attribute, charge density, is a direct consequence of its

monomer composition and can be precisely quantified using techniques such as colloid titration

and conductometric titration. While its application in drug delivery is still an emerging area, the

properties inherent to its chemical structure, particularly its cationic nature, suggest significant

potential in the development of novel drug delivery systems, including nanoparticle carriers and

mucoadhesive formulations. Further research into the biocompatibility and specific interactions

of Polyquaternium-30 with biological systems will be crucial in realizing its full potential in the

pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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